Cas no 668276-47-9 (Isoquinoline, 1-methyl-3-(trifluoromethyl)-)

• Product Name: Isoquinoline, 1-methyl-3-(trifluoromethyl)-
• CAS No: 668276-47-9
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• CID: 1712626
• Update Time: 2024-08-31

Isoquinoline, 1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C11H8F3N/c1-7-9-5-3-2-4-8(9)6-10(15-7)11(12,13)14/h2-6H,1H3
• InChI Key： SIWRBWIWLKNUDY-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2)C=C(C(F)(F)F)N=1

Computed Properties

• Exact Mass: 211.06094

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 250.3±35.0 °C(Predicted)
• PSA: 12.89
• pka: 2.76±0.50(Predicted)